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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for the calculation of the precise

molecular weight of uniformly carbon-13 labeled Phenanthrene (Phenanthrene-[U-13C]). This

isotopically labeled compound is a critical tool in various analytical applications, including

quantitative mass spectrometry, metabolic flux analysis, and advanced NMR studies.

Principle and Core Concepts
The molecular weight of a molecule is the sum of the atomic masses of its constituent atoms.

For isotopically labeled compounds, the specific mass of the stable isotope must be used in

place of the natural abundance average atomic weight.

Phenanthrene-[U-13C] refers to the phenanthrene molecule where all carbon atoms have

been replaced with the Carbon-13 (¹³C) isotope. The standard molecular formula for

phenanthrene is C₁₄H₁₀.[1][2][3] Therefore, the formula for the uniformly labeled variant is

¹³C₁₄H₁₀.

Detailed Methodology for Calculation
The determination of the molecular weight is a precise calculation based on the molecular

formula and the exact masses of the constituent isotopes.

Experimental Protocol / Calculation Workflow:
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Identify the Molecular Formula: The base molecular formula for phenanthrene is C₁₄H₁₀.[1][2]

[4]

Apply Isotopic Labeling: For Phenanthrene-[U-13C], all 14 carbon atoms are the ¹³C

isotope. The ten hydrogen atoms are assumed to be the most abundant isotope, Protium

(¹H), unless otherwise specified.

Obtain Isotopic Masses: The precise atomic mass for each isotope is required:

The isotopic mass of Carbon-13 (¹³C) is 13.003354835 Da.[5][6]

The isotopic mass of Protium (¹H) is 1.007825031898 Da.[7]

Calculate Total Mass: The molecular weight is calculated by summing the masses of all

atoms:

Molecular Weight = (Number of ¹³C atoms × Mass of ¹³C) + (Number of ¹H atoms × Mass

of ¹H)

Molecular Weight = (14 × 13.003354835) + (10 × 1.007825031898)

Data Presentation
The quantitative data used for the molecular weight calculation are summarized in the table

below for clarity and easy reference.

Component
Isotope

Symbol
Number of
Atoms

Exact Isotopic
Mass (Da)

Total Mass
Contribution
(Da)

Carbon-13 ¹³C 14
13.003354835[5]

[6]
182.04696769

Hydrogen-1

(Protium)
¹H 10 1.0078250319[7] 10.078250319

Total ¹³C₁₄H₁₀ 24 192.125218009
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Based on this calculation, the monoisotopic molecular weight of Phenanthrene-[U-13C] is
192.1252 Da.

Visualization of Logical Relationships
The following diagram illustrates the conceptual workflow of creating an isotopically labeled

compound from its constituent parts.

Phenanthrene
(C₁₄H₁₀)

Uniform Isotopic Labeling
(All C → ¹³C)

Phenanthrene-[U-¹³C]
(¹³C₁₄H₁₀)

MW = 192.1252 Da

Click to download full resolution via product page

Conceptual workflow for isotopic labeling of Phenanthrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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